Cas no 173665-70-8 (Methyl 2-2-(2,5-Dimethylphenoxy)methylphenyl-2-(hydroxy)acetic Acid Ester)

• Product Name: Methyl 2-2-(2,5-Dimethylphenoxy)methylphenyl-2-(hydroxy)acetic Acid Ester
• CAS No: 173665-70-8
• MF: C₁₈H₂₀O₄
• MW: 300.349005699158
• CID: 5580447
• Update Time: 2025-06-03

Methyl 2-2-(2,5-Dimethylphenoxy)methylphenyl-2-(hydroxy)acetic Acid Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[2-[(2,5-Dimethylphenoxy)methyl]phenyl]-2-(hydroxy)acetic Acid Ester
• Benzeneacetic acid, 2-[(2,5-dimethylphenoxy)methyl]-α-hydroxy-, methyl ester
• Methyl 2-2-(2,5-Dimethylphenoxy)methylphenyl-2-(hydroxy)acetic Acid Ester

• Inchi： 1S/C18H20O4/c1-12-8-9-13(2)16(10-12)22-11-14-6-4-5-7-15(14)17(19)18(20)21-3/h4-10,17,19H,11H2,1-3H3
• InChI Key： RGYLIPNFLBVTQG-UHFFFAOYSA-N
• SMILES： C1(C(O)C(OC)=O)=CC=CC=C1COC1=CC(C)=CC=C1C

Experimental Properties

• Density: 1.165±0.06 g/cm3(Predicted)
• Boiling Point: 441.3±40.0 °C(Predicted)
• Solubility: Dichloromethane; Chloroform;
• pka: 12.09±0.20(Predicted)

Additional information on Methyl 2-2-(2,5-Dimethylphenoxy)methylphenyl-2-(hydroxy)acetic Acid Ester

Research Briefing on Methyl 2-2-(2,5-Dimethylphenoxy)methylphenyl-2-(hydroxy)acetic Acid Ester (CAS: 173665-70-8)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of Methyl 2-2-(2,5-Dimethylphenoxy)methylphenyl-2-(hydroxy)acetic Acid Ester (CAS: 173665-70-8) as a promising compound with potential therapeutic applications. This briefing synthesizes the latest findings related to this compound, focusing on its chemical properties, biological activities, and emerging research trends.

The compound, with its unique structural features, has been investigated for its role in modulating specific biochemical pathways. Recent studies have explored its potential as an intermediate in the synthesis of novel pharmaceutical agents, particularly in the context of anti-inflammatory and neuroprotective therapies. The presence of the hydroxyacetic acid ester moiety and the dimethylphenoxy group suggests a mechanism of action that may involve interaction with cellular receptors or enzymes.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that Methyl 2-2-(2,5-Dimethylphenoxy)methylphenyl-2-(hydroxy)acetic Acid Ester exhibits significant inhibitory effects on pro-inflammatory cytokines in vitro. The study utilized a combination of molecular docking simulations and cell-based assays to elucidate the compound's binding affinity towards cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory cascade. These findings position the compound as a potential candidate for further development in anti-inflammatory drug discovery.

Another area of active research involves the compound's pharmacokinetic properties. A recent preclinical investigation reported in Bioorganic & Medicinal Chemistry Letters (2024) evaluated the bioavailability and metabolic stability of Methyl 2-2-(2,5-Dimethylphenoxy)methylphenyl-2-(hydroxy)acetic Acid Ester in rodent models. The results indicated moderate oral bioavailability and favorable metabolic profiles, suggesting potential for further optimization in drug formulation strategies.

Emerging applications in neurodegenerative disease research have also been reported. A 2024 study in ACS Chemical Neuroscience identified this compound as showing neuroprotective effects in cellular models of oxidative stress, possibly through modulation of the Nrf2-ARE pathway. While these findings are preliminary, they open new avenues for investigating the compound's potential in conditions like Alzheimer's disease and Parkinson's disease.

From a synthetic chemistry perspective, recent advances in the preparation of Methyl 2-2-(2,5-Dimethylphenoxy)methylphenyl-2-(hydroxy)acetic Acid Ester have been reported. A 2023 publication in Tetrahedron Letters described an improved synthetic route with higher yields and reduced environmental impact, utilizing green chemistry principles. This development may facilitate broader research access to the compound for biological evaluation.

In conclusion, current research on Methyl 2-2-(2,5-Dimethylphenoxy)methylphenyl-2-(hydroxy)acetic Acid Ester (CAS: 173665-70-8) demonstrates its multifaceted potential in pharmaceutical development. While further studies are needed to fully characterize its therapeutic potential and safety profile, the existing body of research suggests promising applications in inflammation modulation, neuroprotection, and possibly other therapeutic areas. Continued investigation of this compound may yield valuable insights for drug discovery efforts in the coming years.